Cas no 2171264-79-0 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid
• CAS No: 2171264-79-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6350997
• PubChem ID: 165807091
• Update Time: 2025-06-03

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid
• 2171264-79-0
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid
• EN300-1496992

• Inchi： 1S/C27H32N2O5/c1-2-7-24(26(32)29-14-12-18(13-15-29)16-25(30)31)28-27(33)34-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23-24H,2,7,12-17H2,1H3,(H,28,33)(H,30,31)/t24-/m1/s1
• InChI Key： PJQLZKMKNJITEX-XMMPIXPASA-N
• SMILES： O=C([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid

Introduction to 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic Acid (CAS No. 2171264-79-0)

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid, identified by its CAS number 2171264-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperidine ring, a fluorene moiety, and an acetic acid derivative. The intricate arrangement of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are widely recognized for their stability, fluorescence properties, and potential in drug delivery systems. In recent years, researchers have been exploring the use of fluorene-based compounds in the development of targeted therapies, particularly in oncology. The presence of the fluoren-9-ylmethoxycarbonyl group suggests that this compound may exhibit enhanced solubility and bioavailability, which are critical factors for effective drug formulation.

The piperidine ring is another key structural feature that contributes to the compound's pharmacological potential. Piperidine derivatives are commonly found in active pharmaceutical ingredients (APIs) due to their ability to modulate biological pathways. Specifically, piperidine-based compounds have been investigated for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The incorporation of the 1-(2R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino pentanoylpiperidin-4-yl moiety into the structure of this compound suggests that it may interact with specific enzymes or receptors involved in disease pathways.

From a synthetic chemistry perspective, the preparation of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid involves multiple steps, including peptide coupling reactions and functional group transformations. The use of protecting groups, such as the methoxycarbonyl (MOC) group on the amino acid side chain, is essential to ensure regioselectivity and prevent unwanted side reactions. Advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS), have been employed to streamline the production process and improve yield.

Recent advancements in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques allow researchers to predict the binding affinity and interactions of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid with biological targets. These simulations provide valuable insights into its potential pharmacological effects and help guide experimental design. For instance, virtual screening has been used to identify novel drug candidates by evaluating their binding profiles to enzymes and receptors associated with various diseases.

In clinical research, CAS No. 2171264-79-0 has been investigated for its potential therapeutic applications in several disease models. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. Additionally, its structural features hint at possible applications in neurodegenerative disorders, where piperidine-based compounds have shown promise in preclinical trials.

The role of fluorene derivatives in drug development cannot be overstated. These compounds have been utilized as probes for studying cellular processes and as carriers for delivering therapeutic agents. The fluorescence properties of fluorene allow for real-time imaging techniques, which are invaluable in understanding drug distribution and efficacy at the molecular level. This capability has opened new avenues for non-invasive diagnostics and personalized medicine.

The acetic acid moiety at the end of the molecular chain introduces another layer of functionality that can be exploited for drug design. Acetic acid derivatives are known for their ability to enhance membrane permeability and facilitate cellular uptake. This property is particularly relevant in formulations designed for oral or transdermal administration.

As research continues to evolve, the applications of CAS No. 2171264-79-0 are expected to expand. Innovations in synthetic chemistry and biotechnology are enabling the development of more complex and sophisticated molecules with tailored properties. The integration of artificial intelligence (AI) into drug discovery processes is also accelerating the identification of novel therapeutic agents like this one.

The future prospects for 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-y lacetic acid are bright, with ongoing studies aimed at optimizing its pharmacokinetic profile and exploring new indications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical practice.